Cas no 1431729-09-7 (2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine)

• Product Name: 2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine
• CAS No: 1431729-09-7
• MF: C₁₅H₁₁ClN₂S
• MW: 286.779240846634
• CID: 5170135
• Update Time: 2025-10-29

2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine
• 2-(2-Chloropyridin-3-yl)-4-(p-tolyl)thiazole

• Inchi： 1S/C15H11ClN2S/c1-10-4-6-11(7-5-10)13-9-19-15(18-13)12-3-2-8-17-14(12)16/h2-9H,1H3
• InChI Key： HMDHDFBSROFZBZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C1=NC(C2=CC=C(C)C=C2)=CS1

Additional information on 2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine

Introduction to 2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine (CAS No. 1431729-09-7)

2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine, identified by its CAS number 1431729-09-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound features a pyridine core substituted with a chloro group at the 2-position and a thiazole ring linked at the 3-position, further functionalized with a 4-p-tolyl group. The unique structural arrangement of this molecule makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's< strong> pyridine moiety is well-known for its role in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The presence of a< strong> chloro substituent enhances its reactivity, making it a versatile building block for further chemical modifications. The< strong> thiazole ring, on the other hand, is a sulfur-containing heterocycle that is widely recognized for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The< strong> 4-p-tolyl group contributes to the molecule's lipophilicity and stability, which are crucial factors in drug design. This substitution pattern not only influences the compound's physicochemical properties but also its potential biological activity. Recent studies have highlighted the importance of such structural motifs in developing drugs that can effectively interact with biological targets, leading to improved therapeutic outcomes.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong> 2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine. Research has demonstrated its efficacy in various preclinical models, suggesting its potential as a lead compound for drug development. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer cells by inhibiting specific signaling pathways. This has prompted further investigation into its mechanism of action and potential applications in oncology.

The synthesis of< strong> 2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the complex framework of this molecule.

The< strong> thiazole-based scaffold of this compound has also been explored for its antimicrobial properties. Preliminary findings indicate that certain derivatives exhibit significant activity against Gram-positive bacteria and fungi. This has opened up new avenues for developing novel antibiotics and antifungal agents that can combat emerging resistant strains. The ability of< strong> 2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine to serve as a precursor for these bioactive molecules underscores its importance in medicinal chemistry.

In addition to its pharmacological applications, this compound has shown promise in material science research. Its unique structural features make it suitable for use in designing advanced materials with specific functionalities. For example, researchers have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with metal ions. These complexes have been investigated for their catalytic properties and their ability to facilitate various organic transformations.

The< strong> chloro substituent on the pyridine ring also plays a crucial role in modulating the electronic properties of the molecule. This feature has been exploited in designing molecules with enhanced photophysical properties, making them useful in optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The combination of these diverse applications highlights the versatility of< strong> 2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine.

Ongoing research continues to uncover new aspects of this compound's potential. Studies are being conducted to explore its interactions with various biological targets and to develop more effective derivatives with improved pharmacokinetic profiles. The integration of computational methods such as molecular modeling and quantum mechanics calculations has accelerated these efforts by providing insights into the structure-activity relationships governing its biological behavior.

The development of innovative synthetic strategies is also a key focus area. Researchers are striving to develop more sustainable and efficient synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles are being increasingly adopted in these efforts, ensuring that the production of< strong> 2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine aligns with global sustainability goals.

In conclusion,< strong> 2-Chloro-3-(4-p-tolyl-thiazol-2-yl)-pyridine (CAS No. 1431729-09-7) is a multifaceted compound with significant potential in pharmaceuticals, material science, and beyond. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its diverse applications underscore its versatility. As research continues to advance, we can expect even more innovative uses for this remarkable compound.